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Compound of Interest

Compound Name: 2-Chloropyridine

Cat. No.: B119429

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, purity,
and analytical methodologies for 2-Chloropyridine (CAS No: 109-09-1), a critical building
block in the pharmaceutical and agrochemical industries.

Commercial Availability

2-Chloropyridine is readily available from a multitude of global suppliers, ranging from large-
scale manufacturers to specialized chemical providers. It is offered in various grades and
guantities to suit diverse research and production needs.

Table 1: Commercial Suppliers of 2-Chloropyridine

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b119429?utm_src=pdf-interest
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Supplier Type

Company
Examples

Regions Served

Notes

Sigma-Aldrich (Merck)

Offer a range of

purities and package

Global Distributors [1], TCI Chemicals, Worldwide sizes, suitable for

MP Biomedicals[2] research and
development.

Jubilant Ingrevia[3], Provide industrial,
Olin Corporation[4], technical, and crude

Bulk Manufacturers CHEMLYTE Worldwide grades in large
SOLUTIONS guantities (e.g.,
CO.,LTD[5] drums).

Regional Suppliers
(India)

IndiaMART (listing
various)[6][7],
Ottokemi[8], Simson
Pharma Limited[9]

India, with some

worldwide shipping

Offer competitive
pricing for various
grades, including
pharmaceutical and
synthesis grades.[6][7]
[8]

Regional Suppliers
(China)

Chinachemnet (listing
various)[10], ECHEMI

(listing various)[5]

China, with global

distribution

A significant source
for bulk quantities and

various purity levels.

Table 2: Indicative Pricing for 2-Chloropyridine
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Supplier/Platfo . . Indicative
Quantity Purity . Notes
rm Price (USD)
Price may vary
) ) based on
Sigma-Aldrich[1] 5¢g 99% $59.70 _
location and
contract.
New, lower price
Sigma-Aldrich[1] 100 g 99% $86.70 indicated on the
website.[1]
Sigma-Aldrich[1] 500 g 99% $200.00
_ ~$21.50 Prices are
TCI Chemicals 259 >98.0% (GC) ] N
(X1,800.00) region-specific.
_ ~$52.60
TCI Chemicals 500 ¢ >98.0% (GC)
(X4,400.00)
Prices vary
_ ~$3.00 - $7.80 significantly
IndiaMART[6] Per Kg 99%
(X250 - X650) between
suppliers.
Exporters ) Technical grade
_ Per Kg Min. 95% ~$4.50 (X375) o
India[7] pricing.

Note: Prices are subject to change and may not include shipping and handling fees. Bulk

pricing is typically available upon request.

Purity and Common Impurities

The purity of 2-Chloropyridine is a critical parameter, particularly in pharmaceutical synthesis

where impurities can affect the efficacy and safety of the final active pharmaceutical ingredient

(API).

Table 3: Typical Purity Specifications of Commercial 2-Chloropyridine
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Purity Grade Specification Typical Application
) Agrochemical synthesis,
Technical Grade 80% - 95%][4] ) ) T
industrial applications.
) General organic synthesis,
Synthesis Grade >98.0%
research and development.
High Purity / Pharmaceutical API synthesis, production of
299%[1][8][11] : .
Grade fine chemicals.

Common Impurities:

Impurities in 2-Chloropyridine can originate from the synthetic route or degradation. While
specific impurity profiles are proprietary to the manufacturer, potential impurities can be inferred
from related compounds and synthetic processes. For instance, in the synthesis of related
chloropyridines, impurities can include[12]:

e Precursor-related impurities: Unreacted starting materials or intermediates from the
chlorination of pyridine. This could include other isomers of chloropyridine or
dichloropyridines.

o Over-chlorinated pyridines: Such as dichloropyridines or trichloropyridines, which can arise
during the synthesis of precursors.[12]

o Degradation products: Hydrolysis of the chloro group can lead to the formation of 2-
hydroxypyridine under certain conditions.

Experimental Protocols for Purity Determination

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are
standard analytical techniques for assessing the purity of 2-Chloropyridine.

GC is a widely used and effective method for determining the purity of volatile compounds like
2-Chloropyridine.[13] A validated Gas Chromatography-Headspace (GCHS) method has been
successfully used to quantify 2-Chloropyridine as a genotoxic impurity in Brompheniramine
Maleate.[14][15]
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Methodology:

e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) and
a capillary column is typically used.[13][14] For trace analysis, a headspace sampler can be
employed.[14]

e Sample Preparation:

o Prepare a stock solution of the 2-Chloropyridine sample in a suitable solvent like
methylene dichloride or methanol.

o Create a series of dilutions to establish a calibration curve for quantification.

o GC Conditions (Example):

[e]

Column: DB-5 (30 m x 0.25 mm I.D., 0.25 pum film thickness) or equivalent.[13]
o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).[13]
o Injector: Split/splitless injector with a split ratio of 50:1.[13]

o Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 200
°C at 10 °C/min, and hold for 5 minutes.[13]

o Detector (FID) Temperature: 250 °C.

o Data Analysis: The purity is determined by the area percent method, where the peak area of
2-Chloropyridine is expressed as a percentage of the total area of all observed peaks.[13]
For quantification of impurities, a calibration curve is used.

HPLC is a versatile alternative, particularly useful for identifying non-volatile impurities.[13]
Methodology:
e Instrumentation: An HPLC system equipped with a UV detector.[13]

e Sample Preparation:
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o Prepare a stock solution of 2-Chloropyridine in the mobile phase at a concentration of
approximately 1 mg/mL.

o Dilute the stock solution to a working concentration of about 0.1 mg/mL.[13]

o HPLC Conditions (Example for a related compound):

o Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).[13] A
Primesep 100 mixed-mode column has also been used for related chloropyridines.[16]

o Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v), potentially
with an acid modifier like phosphoric or sulfuric acid.[13][16][17]

o Flow Rate: 1.0 mL/min.[13]

o Column Temperature: 30 °C.[13]

o Detection Wavelength: 230 nm or 200 nm.[13][16]
o Injection Volume: 10 pL.[13]

o Data Analysis: Purity is calculated using the area percent method from the resulting
chromatogram.[13]

Visualized Workflows and Relationships

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b119429?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://sielc.com/hplc-method-for-analysis-pamoic-ivermectin-pyrantel-2
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://sielc.com/hplc-method-for-analysis-pamoic-ivermectin-pyrantel-2
https://sielc.com/separation-of-2-chloropyridine-on-newcrom-r1-hplc-column
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://sielc.com/hplc-method-for-analysis-pamoic-ivermectin-pyrantel-2
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Receipt of
2-Chloropyridine Batch

:

Sample Collection
& Labeling

Sample Handling

Y
Purity Analysis (GC/HPLC) Identity Confirmation (IR/NMR)

Physical Tests
(Appearance, Color)

Analytical Testing

‘ Compare Results to

Specifications

Results Meet
Criteria?

Approve & Release Batch _Reject Batc_:h &
Initiate Investigation

Data Review & Disposition

Figure 1: Quality Control Workflow for 2-Chloropyridine
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Figure 1: Quality Control Workflow for 2-Chloropyridine
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Figure 2: Purity Grades and Applications of 2-Chloropyridine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.simsonpharma.com/product/2-chloropyridine
https://www.chinachemnet.com/16218/109-09-1-548715.html
https://www.chinachemnet.com/16218/109-09-1-548715.html
https://www.lobachemie.com/pyridines-2770P/2chloropyridine-CASNO-109-09-1.aspx
https://www.lobachemie.com/pyridines-2770P/2chloropyridine-CASNO-109-09-1.aspx
https://www.benchchem.com/pdf/Managing_impurities_in_2_Chloropyridine_3_boronic_acid_starting_material.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_Determining_2_5_Dichloropyridine_Purity.pdf
https://ijppr.humanjournals.com/wp-content/uploads/2017/10/2.Prashant-B.-Zate-Seema-Kothari-Manohar-V.-Lokhande.pdf
https://www.researchgate.net/publication/320465666_Determination_and_Quantification_of_Carryover_Genotoxic_Impurities_2-Chloropyridine_2CP_and_4-Bromobenzyl_Cyanide_PBBCN_by_GCHS_in_Brompheniramine_Maleate_API
https://sielc.com/hplc-method-for-analysis-pamoic-ivermectin-pyrantel-2
https://sielc.com/hplc-method-for-analysis-pamoic-ivermectin-pyrantel-2
https://sielc.com/separation-of-2-chloropyridine-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-2-chloropyridine-on-newcrom-r1-hplc-column
https://www.benchchem.com/product/b119429#commercial-availability-and-purity-of-2-chloropyridine
https://www.benchchem.com/product/b119429#commercial-availability-and-purity-of-2-chloropyridine
https://www.benchchem.com/product/b119429#commercial-availability-and-purity-of-2-chloropyridine
https://www.benchchem.com/product/b119429#commercial-availability-and-purity-of-2-chloropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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